Cas no 62094-30-8 (2-Propanone, 1-(4,5-dihydro-3,5-diphenyl-5-isoxazolyl)-)

• Product Name: 2-Propanone, 1-(4,5-dihydro-3,5-diphenyl-5-isoxazolyl)-
• CAS No: 62094-30-8
• MF: C₁₈H₁₇NO₂
• MW: 279.333084821701
• CID: 458437
• PubChem ID: 12579930
• Update Time: 2025-04-19

2-Propanone, 1-(4,5-dihydro-3,5-diphenyl-5-isoxazolyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propanone, 1-(4,5-dihydro-3,5-diphenyl-5-isoxazolyl)-
• 1-(3,5-diphenyl-4H-1,2-oxazol-5-yl)propan-2-one
• 62094-30-8
• 1-(3,5-Diphenyl-4,5-dihydro-1,2-oxazol-5-yl)propan-2-one
• DTXSID90503257

• Inchi： 1S/C18H17NO2/c1-14(20)12-18(16-10-6-3-7-11-16)13-17(19-21-18)15-8-4-2-5-9-15/h2-11H,12-13H2,1H3
• InChI Key： UBOYYAMIBZSCDU-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2)(CC(C)=O)CC(C2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 279.12601
• Monoisotopic Mass: 279.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• PSA: 38.66